Cas no 898651-18-8 (3-(cyclopentylamino)-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 3-(cyclopentylamino)-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 898651-18-8
• MF: C₁₆H₂₀N₄O
• MW: 284.356203079224
• CID: 5485768
• Update Time: 2025-07-17

3-(cyclopentylamino)-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopentylamino)-6-[(4-methylphenyl)methyl]-2H-1,2,4-triazin-5-one
• 3-(cyclopentylamino)-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one

• Inchi： 1S/C16H20N4O/c1-11-6-8-12(9-7-11)10-14-15(21)18-16(20-19-14)17-13-4-2-3-5-13/h6-9,13H,2-5,10H2,1H3,(H2,17,18,20,21)
• InChI Key： MQQVEJNZAMGIHA-UHFFFAOYSA-N
• SMILES： N1=C(CC2=CC=C(C)C=C2)C(=O)N=C(NC2CCCC2)N1

Additional information on 3-(cyclopentylamino)-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one

Comprehensive Overview of 3-(cyclopentylamino)-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 898651-18-8)

The compound 3-(cyclopentylamino)-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one, identified by its CAS No. 898651-18-8, is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazin-5-one core, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for triazine derivatives has surged due to their versatility in drug discovery. The cyclopentylamino and 4-methylphenyl substituents in this compound enhance its lipophilicity, which is crucial for improving bioavailability. This aligns with current trends in medicinal chemistry, where optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties is a top priority. Scientists are exploring its potential in targeting enzymes or receptors associated with inflammatory and metabolic disorders, a hot topic in precision medicine.

From a synthetic chemistry perspective, CAS No. 898651-18-8 exemplifies the growing interest in green chemistry approaches. Researchers are investigating eco-friendly catalytic methods to synthesize such compounds, reducing waste and energy consumption. This resonates with the global push for sustainable pharmaceutical manufacturing, a frequently searched topic in academic and industrial circles. The compound’s stability under various pH conditions also makes it a viable candidate for formulation development, another area of high interest.

The agrochemical sector is another domain where 3-(cyclopentylamino)-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one shows promise. Its structural motifs are similar to those found in herbicides and fungicides, sparking studies into its efficacy against resistant crop pathogens. With food security and sustainable agriculture dominating global discussions, this compound could contribute to next-generation crop protection solutions. Its mode of action, possibly involving inhibition of key metabolic pathways in pests, is a subject of ongoing research.

Analytical characterization of CAS No. 898651-18-8 involves advanced techniques like HPLC-MS and NMR spectroscopy, ensuring high purity and consistency. Quality control is critical, especially when the compound is used in high-throughput screening for drug discovery. The rise of AI-driven molecular design has further amplified interest in such compounds, as they serve as valuable datasets for machine learning models predicting bioactivity.

In summary, 3-(cyclopentylamino)-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one represents a multifaceted molecule with applications spanning pharmaceuticals and agrochemicals. Its relevance to contemporary research themes like green chemistry, precision medicine, and sustainable agriculture ensures its continued prominence in scientific literature. As innovation accelerates, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and environmental sustainability.